Cas no 694-91-7 (Bicyclo[2.2.1]hept-2-ene,5-methylene-)

• Product Name: Bicyclo[2.2.1]hept-2-ene,5-methylene-
• CAS No: 694-91-7
• MF: C₈H₁₀
• MW: 106.165002346039
• MDL: MFCD00167575
• CID: 505018
• PubChem ID: 260380
• Update Time: 2025-06-13

Bicyclo[2.2.1]hept-2-ene,5-methylene- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene,5-methylene-
• 5-METHYLENE-2-NORBORNENE
• 2-Methylene-5-norbornene
• 2-methylenebicyclo<2.2.1>hept-5-ene
• 2-Methylenenorborna-5-ene
• 2-Norbornene,5-methylene
• 5-Methylene-2-norbornylene
• 5-METHYLENEBICYCLOHEPT-2-ENE
• 5-methylenenorborn-2-ene
• 5-Methylenenorbornan-2-ene
• 5-Methylenenorbornene
• methylenebicyclo<2.2.1>hept-2-ene
• methylenenorbornene
• 5-Methylenebicyclo(2.2.1)hept-2-ene
• 2-Norbornene, 5-methylene-
• SY262535
• 5-methylidenebicyclo[2.2.1]hept-2-ene
• 5-Methylenebicyclo[2.2.1]-2-heptene
• MFCD00167575
• 5-Methylenebicyclo[2.2.1]hept-2-ene
• NSC-91504
• DTXSID70862374
• AC9080
• Bicyclo[2.2.1]hept-2-ene, 5-methylene-
• Q67879636
• 694-91-7
• NSC91504
• FT-0694542
• 5-methylene -2-norbornene
• (1R,4R)-5-Methylenebicyclo[2.2.1]hept-2-ene

• MDL： MFCD00167575
• Inchi： 1S/C8H10/c1-6-4-7-2-3-8(6)5-7/h2-3,7-8H,1,4-5H2
• InChI Key： WTQBISBWKRKLIJ-UHFFFAOYSA-N
• SMILES： C12C=CC(C(=C)C1)C2

Computed Properties

• Exact Mass: 106.07800
• Monoisotopic Mass: 106.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2

Experimental Properties

• Density: 0.94
• Boiling Point: 140°C at 760 mmHg
• Flash Point: 17°C
• Refractive Index: 1.521
• PSA: 0.00000
• LogP: 2.13860

Bicyclo[2.2.1]hept-2-ene,5-methylene- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11
• Safety Instruction： 16-29-33
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3.1
• Safety Term：3.1
• Packing Group：II
• HazardClass：3.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on Bicyclo[2.2.1]hept-2-ene,5-methylene-

Comprehensive Overview of Bicyclo[2.2.1]hept-2-ene, 5-methylene- (CAS No. 694-91-7)

Bicyclo[2.2.1]hept-2-ene, 5-methylene- (CAS No. 694-91-7) is a specialized organic compound belonging to the class of bicyclic hydrocarbons. Its unique structure, featuring a methylene group at the 5-position of the bicyclo[2.2.1]heptene framework, makes it a valuable intermediate in synthetic chemistry and materials science. This compound is particularly notable for its role in polymerization reactions and the development of advanced polymeric materials, which are currently trending in research due to their applications in sustainable technologies and high-performance materials.

The bicyclic structure of this compound contributes to its rigidity and thermal stability, properties that are highly sought after in the design of novel polymers and coatings. Researchers are increasingly exploring its potential in creating lightweight materials for aerospace and automotive industries, aligning with the global push toward energy efficiency and reduced carbon footprints. Additionally, its reactivity with various monomers makes it a candidate for developing bio-based polymers, a hot topic in green chemistry.

In the context of organic synthesis, Bicyclo[2.2.1]hept-2-ene, 5-methylene- serves as a versatile building block. Its strained ring system allows for unique reaction pathways, enabling the formation of complex molecular architectures. This has garnered attention in pharmaceutical research, where such scaffolds are used to design drug candidates with improved bioavailability and target specificity. The compound's ability to participate in Diels-Alder reactions and other cycloadditions further expands its utility in constructing heterocyclic compounds.

From an industrial perspective, the demand for high-performance additives and specialty chemicals has driven interest in this compound. Its incorporation into adhesives and sealants enhances their mechanical properties and durability, addressing the needs of construction and electronics sectors. Moreover, its potential use in 3D printing resins aligns with the growing market for additive manufacturing technologies, a field that has seen exponential growth in recent years.

Environmental considerations are also shaping the applications of Bicyclo[2.2.1]hept-2-ene, 5-methylene-. As industries seek eco-friendly alternatives to traditional petrochemical-derived products, this compound's derivates are being evaluated for their biodegradability and low toxicity. This resonates with consumer preferences for sustainable products and regulatory pressures to reduce environmental impact.

In summary, Bicyclo[2.2.1]hept-2-ene, 5-methylene- (CAS No. 694-91-7) is a multifaceted compound with significant potential across diverse fields. Its structural uniqueness, reactivity, and compatibility with modern industrial and environmental trends position it as a key player in the advancement of materials science and synthetic chemistry. Ongoing research and innovation are expected to uncover even broader applications, solidifying its importance in both academic and industrial settings.